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Compound of Interest

Compound Name: Roxadustat

Cat. No.: B10761877

Preparing Roxadustat Stock Solutions in DMSO
for In Vitro Assays

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Roxadustat (also known as FG-4592) is a potent, orally bioavailable inhibitor of hypoxia-
inducible factor (HIF) prolyl hydroxylase (PHD) enzymes.[1][2][3][4] By inhibiting PHD,
Roxadustat stabilizes HIF-a, a key transcription factor that is typically degraded under
normoxic conditions.[4][5][6][7] This stabilization leads to the accumulation of HIF-q, its
translocation to the nucleus, and subsequent activation of a cascade of genes involved in
erythropoiesis, iron metabolism, and cellular adaptation to hypoxia.[4][6][8] Due to its
mechanism of action, Roxadustat is widely used in in vitro studies to investigate hypoxia-
related signaling pathways, angiogenesis, and cellular metabolism.[5][8]

This document provides a detailed protocol for the preparation of Roxadustat stock solutions
using dimethyl sulfoxide (DMSO) for use in a variety of in vitro assays.

Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b10761877?utm_src=pdf-interest
https://www.benchchem.com/product/b10761877?utm_src=pdf-body
https://www.targetmol.com/compound/roxadustat
https://www.selleckchem.com/products/fg-4592.html
https://www.medchemexpress.com/FG-4592.html
https://www.chemicalbook.com/article/roxadustat-indications-mechanism-of-action-and-side-effects.htm
https://www.benchchem.com/product/b10761877?utm_src=pdf-body
https://www.chemicalbook.com/article/roxadustat-indications-mechanism-of-action-and-side-effects.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC9465375/
https://go.drugbank.com/drugs/DB04847
https://pmc.ncbi.nlm.nih.gov/articles/PMC8454499/
https://www.chemicalbook.com/article/roxadustat-indications-mechanism-of-action-and-side-effects.htm
https://go.drugbank.com/drugs/DB04847
https://pmc.ncbi.nlm.nih.gov/articles/PMC9950780/
https://www.benchchem.com/product/b10761877?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9465375/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9950780/
https://www.benchchem.com/product/b10761877?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10761877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

For ease of reference, the key quantitative data for Roxadustat are summarized in the table

below.
Parameter Value References
Molecular Weight 352.34 g/mol [11121131[5]
CAS Number 808118-40-3 [1][3]
Appearance White to off-white or light 31[9]

yellow to green-yellow solid

Solubility in DMSO

30 mg/mL to 240 mg/mL

(Sonication may be required)

[1](2][310e][10]

Solubility in Water

Insoluble (< 0.1 mg/mL)

[2](3]

Powder Storage

-20°C for up to 3 years

[1]3]

Stock Solution Storage

-80°C for up to 1 year; -20°C

for up to 6 months

[1]3]

Experimental Protocols

Materials

o Roxadustat powder

e Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

» Sterile microcentrifuge tubes or cryovials

o Calibrated analytical balance

e \ortex mixer

o Pipettes and sterile, filtered pipette tips

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Protocol for Preparing a 10 mM Roxadustat Stock
Solution

This protocol describes the preparation of a 10 mM stock solution of Roxadustat in DMSO, a
common starting concentration for serial dilutions in in vitro experiments.

¢ Pre-weighing Preparation: Before handling Roxadustat powder, ensure you are wearing
appropriate PPE. It is recommended to work in a chemical fume hood. Allow the Roxadustat
vial to equilibrate to room temperature before opening to prevent condensation of moisture.

» Weighing Roxadustat:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh out the desired amount of Roxadustat powder. For example, to prepare 1
mL of a 10 mM stock solution, you would weigh out 3.52 mg of Roxadustat.

Calculation: Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol
) x 1000 (mg/g) Mass (mg) = 0.010 mol/L x 0.001 L x 352.34 g/mol x 1000 mg/g = 3.52 mg

e Dissolving in DMSO:

o Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing
the weighed Roxadustat. To continue the example, add 1 mL of DMSO.

o Close the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely
dissolved. Gentle warming or sonication may be necessary to fully dissolve the compound,
as some sources recommend.[1] Visually inspect the solution to ensure there are no
visible particles.

¢ Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, it is
recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50
ML) in sterile cryovials.
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o Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

o Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for shorter-term
storage (up to 6 months).[1][3]

Protocol for Diluting Roxadustat Stock Solution for Cell
Culture Experiments

This protocol outlines the serial dilution of the 10 mM DMSO stock solution to a final working

concentration for treating cells in culture.

¢ Intermediate Dilution (Optional but Recommended): To minimize pipetting errors and the
concentration of DMSO in the final culture medium, it is good practice to perform an
intermediate dilution. For example, dilute the 10 mM stock solution 1:10 in sterile DMSO or
cell culture medium to create a 1 mM intermediate stock.

¢ Final Dilution:

o Determine the final desired concentration of Roxadustat for your experiment. For
example, if the desired final concentration is 10 uM in a total volume of 2 mL of cell culture

medium.
o Add the appropriate volume of the 10 mM stock solution to the cell culture medium.

Calculation (using the 10 mM stock): V1 = (C2 x V2) / C1 Where: V1 = Volume of stock
solution needed C1 = Concentration of stock solution (10 mM or 10,000 puM) V2 = Final
volume of cell culture medium (2 mL) C2 = Final concentration of Roxadustat (10 uM)

V1 = (10 uM x 2 mL) / 10,000 pM = 0.002 mL or 2 pL

o Add 2 pL of the 10 mM Roxadustat stock solution to the 2 mL of cell culture medium. Mix
gently by pipetting up and down.

e Vehicle Control: It is crucial to include a vehicle control in your experiments. This control
should contain the same final concentration of DMSO as the treated samples. In the
example above, you would add 2 puL of DMSO to 2 mL of cell culture medium.
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Caption: Experimental workflow for preparing Roxadustat stock solution.
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Caption: Roxadustat's mechanism of action on the HIF-1a signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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